Cas no 60368-11-8 (10,14,16-Hentriacontanetrione)

• Product Name: 10,14,16-Hentriacontanetrione
• CAS No: 60368-11-8
• MF: C₃₁H₅₈O₃
• MW: 478.790430545807
• CID: 497911
• PubChem ID: 71400892
• Update Time: 2025-04-19

10,14,16-Hentriacontanetrione Chemical and Physical Properties

Names and Identifiers

• 10,14,16-Hentriacontanetrione
• hentriacontane-10,14,16-trione
• 60368-11-8
• DTXSID10822134

• Inchi： 1S/C31H58O3/c1-3-5-7-9-11-12-13-14-15-16-18-20-22-25-30(33)28-31(34)27-23-26-29(32)24-21-19-17-10-8-6-4-2/h3-28H2,1-2H3
• InChI Key： VDUPVKCNQLSVPK-UHFFFAOYSA-N
• SMILES： O=C(CC(CCCC(CCCCCCCCC)=O)=O)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 478.43884
• Monoisotopic Mass: 478.43859571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 28
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.2
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Beta-diketones